Cas no 2229511-67-3 (tert-butyl 3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate
• CAS No: 2229511-67-3
• MF: C₁₆H₂₂N₆O₂
• MW: 330.384882450104
• CID: 5767037
• PubChem ID: 165826660
• Update Time: 2023-11-27

tert-butyl 3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]piperazine-1-carboxylate
• 2229511-67-3
• EN300-1887239
• tert-butyl 3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate

• Inchi： 1S/C16H22N6O2/c1-16(2,3)24-15(23)22-8-7-17-13(10-22)11-5-4-6-12(9-11)14-18-20-21-19-14/h4-6,9,13,17H,7-8,10H2,1-3H3,(H,18,19,20,21)
• InChI Key： HNJRAETZDHKRDB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CC=C(C3N=NNN=3)C=2)C1)=O

Computed Properties

• Exact Mass: 330.18042397g/mol
• Monoisotopic Mass: 330.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96Ų